Cas no 21802-40-4 (1H-Purine, 1-methyl-)

• Product Name: 1H-Purine, 1-methyl-
• CAS No: 21802-40-4
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 1403874
• PubChem ID: 21579713
• Update Time: 2025-04-20

1H-Purine, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 1-methyl-
• 1-methylpurine
• n-methylpurine
• DTXSID90616053
• 1-methyl-1H-purine
• 21802-40-4
• SCHEMBL145693

• Inchi： 1S/C6H6N4/c1-10-2-5-6(9-4-10)8-3-7-5/h2-4H,1H3
• InChI Key： HOQHWHPHNGJCIX-UHFFFAOYSA-N
• SMILES： CN1C=C2C(=NC=N2)N=C1

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 40.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives